1-(4-Bromo-2-fluorophenyl)piperidin-2-one

• IUPAC Name: 1-(4-bromo-2-fluorophenyl)piperidin-2-one
• InChI: InChI=1S/C11H11BrFNO/c12-8-4-5-10(9(13)7-8)14-6-2-1-3-11(14)15/h4-5,7H,1-3,6H2
• InChI Key: FAFPGXXEFPBHJX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(=O)C1)C2=C(C=C(C=C2)Br)F
• Molecular Formula: C11H11BrFNO
• Molecular Weight: 272.11 g/mol

Description

1-(4-Bromo-2-fluorophenyl)piperidin-2-one is a chemical compound with the molecular formula C11H11BrFNO and a molecular weight of 272.11. It is used for research purposes.

Molecular Structure Analysis

The InChI code for 1-(4-Bromo-2-fluorophenyl)piperidin-2-one is 1S/C11H11BrFNO/c12-8-4-5-10(9(13)7-8)14-6-2-1-3-11(14)15/h4-5,7H,1-3,6H2. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

1-(4-Bromo-2-fluorophenyl)piperidin-2-one is a powder that is stored at room temperature. The boiling point is not specified.

Scientific Research Applications

Synthesis and Pharmacological Intermediate

1-(4-Bromo-2-fluorophenyl)piperidin-2-one serves as a crucial intermediate in the synthesis of various biologically active compounds. For instance, it was synthesized from pyridin-4-ol and 4-bromo-2-fluoroaniline through a series of steps including nitration, chlorination, N-alkylation, reduction, and condensation, indicating its role in creating complex molecular structures. This compound has confirmed structures through NMR spectrums and mass spectra, highlighting its importance in pharmaceutical synthesis processes (Wang et al., 2016).

Catalysis in Organic Synthesis

The compound is also relevant in the context of catalytic processes in organic synthesis. For example, rhodium-catalyzed reactions utilize similar bromo-fluorophenyl piperidinone structures as intermediates for the asymmetric synthesis of aryl piperidinones. Such reactions are pivotal for introducing chirality into pharmaceuticals, demonstrating the compound's utility in enhancing the stereochemical properties of synthetic targets (Senda et al., 2001).

Crystal Structure Analysis

The crystal structures of compounds related to 1-(4-Bromo-2-fluorophenyl)piperidin-2-one reveal the geometric configurations and intermolecular interactions critical for understanding their chemical behavior. Studies involving ethyl 4-(4-fluorophenyl)-6-phenyl-2-substituted-3-pyridinecarboxylates, which share a similar bromo-fluorophenyl motif, provide insights into the conformational dynamics of such molecules in solid states. These analyses are essential for designing molecules with desired physical and chemical properties (Shalaby et al., 2014).

Material Science and Copolymer Synthesis

In the field of material science, the bromo-fluorophenyl group within the piperidinone framework has been utilized in the synthesis of novel copolymers. These copolymers exhibit unique thermal properties and structural characteristics, making them of interest for various applications, including as advanced materials with specific mechanical and thermal behaviors (Kharas et al., 2016).

Safety and Hazards

The safety information for 1-(4-Bromo-2-fluorophenyl)piperidin-2-one indicates that it may cause skin burns and eye damage. Precautionary measures include not breathing in dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection.